Cas no 68881-66-3 (Azepane-1-carbothioamide)

• Product Name: Azepane-1-carbothioamide
• CAS No: 68881-66-3
• MF: C₇H₁₄N₂S
• MW: 158.264460086823
• MDL: MFCD09055277
• CID: 972406
• PubChem ID: 12461285
• Update Time: 2025-04-23

Azepane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Azepane-1-carbothioamide
• azepane-1-carbothioamide(SALTDATA: FREE)
• 1H-Azepine-1-carbothioamide, hexahydro-
• LogP
• Azepane-1-carbothioamide, AldrichCPR
• 1-AZEPANECARBOTHIOAMIDE
• BB 0218352
• DTXSID30499185
• AKOS000145066
• MFCD09055277
• BS-36445
• CS-0265260
• EN300-97352
• 68881-66-3
• SCHEMBL8112681
• G29869
• DB-186734

• MDL： MFCD09055277
• Inchi： 1S/C7H14N2S/c8-7(10)9-5-3-1-2-4-6-9/h1-6H2,(H2,8,10)
• InChI Key： QSQNPWDEVCHJJC-UHFFFAOYSA-N
• SMILES： S=C(N)N1CCCCCC1

Computed Properties

• Exact Mass: 158.08792
• Monoisotopic Mass: 158.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.118
• Boiling Point: 256.9°C at 760 mmHg
• Flash Point: 109.2°C
• Refractive Index: 1.572
• PSA: 29.26

Azepane-1-carbothioamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Azepane-1-carbothioamide

Comprehensive Overview of Azepane-1-carbothioamide (CAS No. 68881-66-3): Properties, Applications, and Market Insights

Azepane-1-carbothioamide (CAS No. 68881-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a seven-membered azepane ring fused with a carbothioamide functional group, making it a versatile intermediate in synthetic chemistry. Researchers often search for "Azepane-1-carbothioamide uses" or "68881-66-3 synthesis method," reflecting growing interest in its potential applications.

The compound's molecular structure (C₇H₁₄N₂S) exhibits unique physicochemical properties, including moderate water solubility and stability under standard conditions. Recent studies highlight its role as a precursor in developing bioactive molecules, particularly in neurological research. The "Azepane-1-carbothioamide mechanism of action" has become a trending topic among medicinal chemists exploring novel therapeutic approaches.

In pharmaceutical applications, Azepane-1-carbothioamide serves as a key building block for central nervous system (CNS) targeting compounds. Its structural flexibility allows modifications that enhance blood-brain barrier permeability—a critical factor in neuropharmacology. Current research focuses on its potential in addressing neurodegenerative conditions, aligning with global healthcare priorities.

The synthetic versatility of 68881-66-3 enables its use in creating diverse molecular architectures. Chemical databases show increasing searches for "Azepane-1-carbothioamide derivatives" and "thioamide-containing heterocycles," indicating expanding research applications. Modern synthetic protocols emphasize green chemistry principles when working with this intermediate.

Market analysis reveals steady growth in demand for Azepane-1-carbothioamide, particularly from contract research organizations and academic institutions. The compound's structure-activity relationship (SAR) studies contribute to its popularity in drug discovery programs. Suppliers frequently update product listings with "high-purity Azepane-1-carbothioamide" to meet research-grade requirements.

Quality control protocols for CAS 68881-66-3 typically involve HPLC analysis and spectroscopic characterization. Researchers emphasize the importance of "Azepane-1-carbothioamide spectral data" when verifying compound identity, with NMR and mass spectrometry being standard techniques. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability.

Emerging applications of Azepane-1-carbothioamide include materials science, where its sulfur-containing structure facilitates coordination chemistry. The search term "thioamide-based functional materials" has shown increased frequency in scientific literature searches. This interdisciplinary potential makes the compound valuable beyond traditional pharmaceutical contexts.

Regulatory compliance for 68881-66-3 varies by region, with most jurisdictions classifying it as a standard research chemical. Safety data sheets recommend standard laboratory precautions when handling, including proper ventilation and personal protective equipment. The scientific community continues to explore "Azepane-1-carbothioamide safety profile" through comprehensive toxicological studies.

Recent patent analyses demonstrate growing intellectual property activity surrounding Azepane-1-carbothioamide-based inventions. Innovation clusters in North America, Europe, and Asia are actively filing patents for "azepane-containing therapeutic agents" and "thioamide synthetic methodologies," reflecting the compound's commercial potential.

Future research directions for CAS 68881-66-3 may explore its enantioselective synthesis and chiral applications. The rising interest in "stereoselective azepane derivatives" suggests new opportunities in asymmetric catalysis. Continuous improvements in synthetic efficiency could further enhance its accessibility to researchers worldwide.